Cas no 402499-85-8 (Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-)

• Product Name: Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-
• CAS No: 402499-85-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2825999
• PubChem ID: 8006554
• Update Time: 2025-04-21

Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• DTXCID80379827
• SCHEMBL1332803
• 402499-85-8
• Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-
• DTXSID10428993
• Z107727796

• Inchi： 1S/C11H12N2/c1-8-7-9(2)13-11(8)10-5-3-4-6-12-10/h3-7,13H,1-2H3
• InChI Key： FBPKDIRROJNTOG-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C)=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų